3-Chloro-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one

Specification

• CAS No.: 2022916-10-3
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.73 g/mol
• IUPAC Name: 3-chloro-1-[2-(ethoxymethyl)piperidin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C11H20ClNO2/c1-2-15-9-10-5-3-4-8-13(10)11(14)6-7-12/h10H,2-9H2,1H3
• Standard InChI Key: QZMJIFDISUQKGK-UHFFFAOYSA-N
• SMILES: CCOCC1CCCCN1C(=O)CCCl
• Canonical SMILES: CCOCC1CCCCN1C(=O)CCCl

Introduction

Similar Compounds

Compounds with similar structures, such as 2-Chloro-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one, have been studied for their chemical and biological properties. These compounds often exhibit potential in pharmaceutical research due to their ability to interact with biological targets.

Potential Biological Activities

While specific data on 3-Chloro-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one is limited, compounds with similar structures may exhibit biological activities such as:

• Antimicrobial Activity: Piperidine derivatives have shown efficacy against various bacterial strains.

• Anti-inflammatory Effects: Some piperidine-based compounds have demonstrated anti-inflammatory properties.

• Cytotoxicity: These compounds might inhibit cell proliferation, making them candidates for cancer therapy research.

Research Applications

Given the lack of specific information on 3-Chloro-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one, it is reasonable to consider its potential in research based on related compounds:

• Pharmaceutical Development: Compounds with piperidine moieties are often explored for their therapeutic potential.

• Biological Studies: Investigating the interactions of such compounds with cellular targets can provide insights into their biological activities.

Future Research Directions

• Synthesis and Characterization: Developing efficient synthesis methods and characterizing the compound's chemical properties.

• Biological Evaluation: Assessing its antimicrobial, anti-inflammatory, and cytotoxic effects.

• Molecular Docking Studies: Investigating its interactions with biological targets using computational models.

These steps would provide a comprehensive understanding of 3-Chloro-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one and its potential applications in biomedical research.